![molecular formula C13H15N3O3S2 B2670111 2-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide CAS No. 100379-21-3](/img/structure/B2670111.png)
2-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide
Overview
Description
“2-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide” is a chemical compound with the molecular formula C13H15N3O3S2. Its average mass is 325.406 Da and its monoisotopic mass is 325.055481 Da .
Synthesis Analysis
There are several methods to synthesize thiazole derivatives. For instance, a series of novel N - [4- (substituted)-1,3-thiazol-2-yl]-2- (substituted)acetamide derivatives have been synthesized and characterized by spectral and analytical studies . Another study synthesized N - (4- (4- (methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives that combine thiazole and sulfonamide, groups with known antibacterial activity .Molecular Structure Analysis
The molecular structure of “2-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide” can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule .Chemical Reactions Analysis
Thiazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial activity . The antibacterial activity of these compounds can be enhanced when used in conjunction with cell-penetrating peptides .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide” can be determined using various techniques. For example, its melting point, solubility, and spectral properties can be determined .Scientific Research Applications
- Researchers have synthesized novel thiazole derivatives and evaluated their antibacterial and antifungal properties .
- Studies have investigated thiazole derivatives for their cytotoxic effects on human tumor cell lines .
- Researchers have synthesized thiazole derivatives and evaluated them for anti-inflammatory and analgesic activities .
- For example, a series of 3-[4′-(p-chlorophenyl)thiazol-2′-yl]-2-[(substituted azetidinone thiazolidinone)-aminomethyl]quinazolin-4-ones demonstrated promising anti-inflammatory and analgesic effects .
- Thiazole derivatives have been investigated for their antioxidant properties. Some synthesized compounds exhibit potent antioxidant activity .
- For instance, N2-[2-chloro-4(3,4,5-trimethoxyphenyl)azetidin-1-yl)]-N4-(substituted aryl)-1,3-thioazol-2,4-diamine derivatives showed significant antioxidant effects .
- Thiazole-containing compounds can interact with DNAVoreloxin , which binds to DNA and interacts with topoisomerase II, leads to DNA double-strand breaks and cell death .
- The thiazole ring is naturally found in Vitamin B1 (thiamine) . Thiamine is essential for energy release from carbohydrates and normal nervous system function .
Antimicrobial Activity
Antitumor and Cytotoxic Activity
Anti-Inflammatory and Analgesic Properties
Antioxidant Activity
DNA Interaction and Cell Death
Vitamin B1 (Thiamine) Precursor
Future Directions
Thiazoles and their derivatives have been the focus of many research studies due to their diverse biological activities . Future research could focus on synthesizing new thiazole derivatives and investigating their biological activities. Additionally, the development of more efficient synthesis methods and the study of the mechanism of action of these compounds could also be areas of future research .
properties
IUPAC Name |
2-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S2/c1-9(2)12(17)15-10-3-5-11(6-4-10)21(18,19)16-13-14-7-8-20-13/h3-9H,1-2H3,(H,14,16)(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJNZWOBMRLROTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide | |
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